6-Benzylaminopurine hydrochloride 6-Benzylaminopurine hydrochloride N-Benzyl-9H-purin-6-amine Hydrochloride can be used as reagent/reactant of N6-substituted adenines and as protonated benzylaminopurine and creatinine salts for synthetic preparation of ruthenium DMSO chloro zwitterionic inner-sphere complexes. BA is a cytokinin which stimulates plant growth and development. Across kingdoms, cytokinins were studied on isolated rat atria, and benzylaminopurine was the most potent at eliciting a positive inotropic effect.

Brand Name: Vulcanchem
CAS No.: 162714-86-5
VCID: VC20932376
InChI: InChI=1S/C12H11N5.ClH/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11;/h1-5,7-8H,6H2,(H2,13,14,15,16,17);1H
SMILES: C1=CC=C(C=C1)CNC2=NC=NC3=C2NC=N3.Cl
Molecular Formula: C12H12ClN5
Molecular Weight: 261.71 g/mol

6-Benzylaminopurine hydrochloride

CAS No.: 162714-86-5

Cat. No.: VC20932376

Molecular Formula: C12H12ClN5

Molecular Weight: 261.71 g/mol

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6-Benzylaminopurine hydrochloride - 162714-86-5

Specification

Description N-Benzyl-9H-purin-6-amine Hydrochloride can be used as reagent/reactant of N6-substituted adenines and as protonated benzylaminopurine and creatinine salts for synthetic preparation of ruthenium DMSO chloro zwitterionic inner-sphere complexes. BA is a cytokinin which stimulates plant growth and development. Across kingdoms, cytokinins were studied on isolated rat atria, and benzylaminopurine was the most potent at eliciting a positive inotropic effect.

CAS No. 162714-86-5
Molecular Formula C12H12ClN5
Molecular Weight 261.71 g/mol
IUPAC Name N-benzyl-7H-purin-6-amine;hydrochloride
Standard InChI InChI=1S/C12H11N5.ClH/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11;/h1-5,7-8H,6H2,(H2,13,14,15,16,17);1H
Standard InChI Key VQVCNMLGIVVDOS-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CNC2=NC=NC3=C2NC=N3.Cl
Canonical SMILES C1=CC=C(C=C1)CNC2=NC=NC3=C2NC=N3.Cl

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